For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Physicochemical Properties of Allyl Nonanoate
Introduction
Allyl nonanoate (also known as allyl pelargonate) is an organic compound classified as a fatty acid ester.[1] It is a biochemical reagent used in life science research and finds application as a flavoring and fragrance agent.[1][2][3] This technical guide provides a comprehensive overview of its physicochemical properties, experimental protocols for their determination, and relevant chemical synthesis workflows.
Physicochemical Properties
The fundamental physical and chemical characteristics of allyl nonanoate are summarized in the table below. These properties are crucial for its handling, application, and analysis in a laboratory setting.
| Property | Value | Source |
| Molecular Formula | C₁₂H₂₂O₂ | [4] |
| Molecular Weight | 198.31 g/mol | |
| CAS Number | 7493-72-3 | |
| Appearance | Colorless to almost colorless clear liquid | |
| Odor | Waxy, slightly green with a creamy berry and fruity nuance | |
| Boiling Point | 87 °C @ 3 mmHg151 °C @ 50 mmHg189-196 °F @ 3 mmHg | |
| Density | 0.8963 g/cm³ @ 20 °C0.878 g/mL @ 25 °C0.872-0.880 g/cm³ @ 25 °C | |
| Refractive Index | 1.430-1.436 @ 20 °C | |
| Flash Point | 84 °F (28.9 °C)192 °F (88.9 °C) (TCC) | |
| Vapor Pressure | 0.0183 mmHg @ 25 °C | |
| Solubility | Insoluble in water; Soluble in alcohol; Miscible with essential oils | |
| Purity | >97.0% (GC) |
Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined below.
Gas Chromatography (GC) for Purity Analysis and Quantification
Gas chromatography is a standard method for determining the purity of volatile compounds like allyl nonanoate and for its quantification in various matrices.
Objective: To determine the purity of an allyl nonanoate sample and to quantify its presence in a mixture.
Instrumentation:
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Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).
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Capillary column (e.g., DB-5, SE-30, or TC-Wax).
Methodology:
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Sample Preparation: Prepare a dilute solution of allyl nonanoate in a suitable solvent (e.g., ethanol). For quantification in food matrices like yogurt or soft drinks, a stable isotope dilution analysis with GC-MS can be employed, which involves specific extraction methods for each matrix.
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Instrument Setup:
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Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample without degradation (e.g., 250 °C).
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Oven Temperature Program: A temperature ramp is typically used. For example, start at 60-80°C and increase at a rate of 3-5 K/min to a final temperature of 240-260°C.
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Carrier Gas: Use an inert gas like Helium or Nitrogen at a constant flow rate.
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Detector Temperature (FID): Set higher than the final oven temperature (e.g., 270 °C).
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Injection: Inject a small, precise volume (e.g., 1 µL) of the prepared sample into the GC.
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Data Analysis: The retention time of the peak corresponding to allyl nonanoate is used for identification. The area of the peak is proportional to the concentration of the compound in the sample. Purity is determined by the relative area of the allyl nonanoate peak compared to the total area of all peaks. For quantification, a calibration curve is generated using standards of known concentrations.
Determination of Boiling Point
Objective: To determine the temperature at which allyl nonanoate transitions from a liquid to a gas at a specific pressure.
Methodology (Distillation Method):
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Place a measured quantity of allyl nonanoate in a distillation flask.
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Add boiling chips to ensure smooth boiling.
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Set up a distillation apparatus with a condenser and a collection flask.
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Insert a thermometer so that the bulb is just below the side arm of the distillation flask.
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Heat the flask gently.
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The boiling point is the temperature at which the vapor and liquid are in equilibrium, observed as a stable temperature on the thermometer during distillation. Since the boiling point is pressure-dependent, the pressure at which the measurement is taken must be recorded.
Determination of Density
Objective: To measure the mass per unit volume of allyl nonanoate.
Methodology (Pycnometer Method):
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Weigh a clean, dry pycnometer (a flask of a known volume).
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Fill the pycnometer with allyl nonanoate, ensuring there are no air bubbles.
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Place the filled pycnometer in a temperature-controlled water bath until it reaches the desired temperature (e.g., 20 °C or 25 °C).
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Remove any excess liquid that has expanded.
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Dry the outside of the pycnometer and weigh it.
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The density is calculated by dividing the mass of the allyl nonanoate by the known volume of the pycnometer.
Determination of Refractive Index
Objective: To measure the extent to which light is bent when it passes through allyl nonanoate.
Methodology (Abbe Refractometer):
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Calibrate the Abbe refractometer using a standard of known refractive index.
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Ensure the prism of the refractometer is clean.
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Apply a few drops of allyl nonanoate to the prism.
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Close the prism and allow the sample to reach the temperature of the instrument (typically 20 °C).
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Adjust the refractometer until the dividing line between the light and dark fields is sharp and centered in the crosshairs.
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Read the refractive index from the scale.
Synthesis Workflow
Allyl nonanoate is a fatty acid ester. A related experimental workflow involves the use of allyl esters in Wittig reactions to synthesize α,β-unsaturated esters. The following diagram illustrates a general workflow for such a synthesis.
Caption: General workflow for the synthesis of α,β-unsaturated allyl esters.
Safety and Handling
Allyl nonanoate is classified as a skin irritant (H315). It is also irritating to the eyes and respiratory system.
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Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including chemical-impermeable gloves and tightly fitting safety goggles. Avoid contact with skin and eyes.
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Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.
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First Aid:
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Skin Contact: Wash off with soap and plenty of water.
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Eye Contact: Rinse with pure water for at least 15 minutes.
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Inhalation: Provide fresh air. If breathing is irregular or stopped, seek immediate medical assistance.
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Ingestion: Rinse mouth with water. Do not induce vomiting.
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This guide provides essential technical information on allyl nonanoate for professionals in research and development. Adherence to appropriate laboratory safety protocols is paramount when handling this chemical.
